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Compound of Interest

Compound Name: 2-Methyl-6-nitrobenzoxazole

Cat. No.: B181781 Get Quote

This guide provides immediate, essential safety and logistical information for handling 2-
Methyl-6-nitrobenzoxazole in a laboratory setting. It is intended for researchers, scientists,

and professionals in drug development.

Chemical Profile:

Chemical Name: 2-Methyl-6-nitrobenzoxazole

CAS Number: 5683-43-2

Molecular Formula: C₈H₆N₂O₃[1]

Appearance: Solid (based on similar compounds)

Hazard Identification:

Based on aggregated GHS data, 2-Methyl-6-nitrobenzoxazole is considered harmful if

swallowed.[1] Related nitro- and benzoxazole compounds may cause skin and eye irritation,

and may be harmful if inhaled.[2]

Personal Protective Equipment (PPE)
Proper PPE is critical to minimize exposure risk. The following table summarizes the

recommended equipment for handling 2-Methyl-6-nitrobenzoxazole.
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PPE Category Type/Material Specification

Eye Protection

Safety glasses with side-shields or chemical

safety goggles conforming to EN166 (EU) or

NIOSH (US) standards.

Hand Protection
Chemical-resistant gloves, such as nitrile

rubber. Gloves must be inspected prior to use.

Skin and Body Protection Laboratory coat, long-sleeved clothing.

Respiratory Protection

For nuisance exposures or when handling

outside of a ventilated enclosure, a NIOSH-

approved N95 or P1 (EN 143) dust mask should

be used.

Operational Plan: Safe Handling Protocol
Adherence to a strict operational protocol is essential for safety.

1. Preparation:

Risk Assessment: Before beginning any work, conduct a thorough risk assessment for the

planned experiment.

Gather PPE: Assemble all necessary PPE as detailed in the table above.

Prepare Work Area: Ensure work is conducted in a well-ventilated area, preferably within a

chemical fume hood.[3] An eyewash station and safety shower must be readily accessible.[3]

Spill Kit: Have a spill kit readily available that is appropriate for solid chemical spills.

2. Handling:

Weighing: Weigh the solid compound in a ventilated enclosure to minimize dust inhalation.

Personal Hygiene: Do not eat, drink, or smoke when handling this chemical.[2][4] Wash

hands thoroughly after handling.[2]
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Avoid Contact: Avoid all personal contact, including inhalation of dust and contact with skin

and eyes.[2]

3. Cleanup and Disposal Plan:

Waste Disposal: Dispose of 2-Methyl-6-nitrobenzoxazole and any contaminated materials

in a designated hazardous waste container.[3] All disposal must be in accordance with local,

regional, and national regulations.[3]

Decontamination: Clean all contaminated glassware and work surfaces thoroughly.

Contaminated clothing should be laundered separately before reuse.[2]

Experimental Workflow
The following diagram illustrates the standard workflow for safely handling 2-Methyl-6-
nitrobenzoxazole.
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Caption: Experimental workflow for handling solid hazardous chemicals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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